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Introduction
Triafamone is a selective sulfonanilide herbicide highly effective for weed management in rice

cultivation.[1][2] Its mode of action is the inhibition of the acetolactate synthase (ALS) enzyme,

a key enzyme in the biosynthesis of branched-chain amino acids (valine, leucine, and

isoleucine) in susceptible plants.[3][4] This inhibition leads to the cessation of cell division and

growth, ultimately causing weed death. Triafamone is effective against a broad spectrum of

weeds, including problematic grasses and sedges, and is particularly valuable for managing

ALS (sulfonylurea) resistant weed biotypes.[5] This document provides detailed application

notes and protocols for the use of Triafamone in rice cultivation, tailored for a scientific

audience.

Application Notes
Optimal Application Timings and Dosages
The application timing and dosage of Triafamone are critical for maximizing weed control

efficacy while ensuring crop safety. Triafamone offers flexibility in application, being effective

as a pre-emergence (PRE), early post-emergence (EPOE), and late post-emergence (LPOE)

herbicide.[1][5]

Table 1: Recommended Application Timings and Dosage Rates for Triafamone in Rice

Cultivation
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Application
Timing

Rice
Growth
Stage

Weed
Growth
Stage

Dosage (g
a.i./ha)

Target
Weeds

Reference

Pre-

emergence

(PRE)

Direct-

seeded or

Transplanted

Not emerged 20 - 50

Grasses,

Sedges,

Broadleaf

weeds

[1][5]

Early Post-

emergence

(EPOE)

Direct-

seeded or

Transplanted

2-3 leaf stage 30 - 60

Grasses

(e.g.,

Echinochloa

crus-galli),

Sedges,

Broadleaf

weeds

[5][6]

Late Post-

emergence

(LPOE)

Established

crop
Varies 20 - 50

Grasses,

Sedges
[1]

Note: The optimal dosage can vary depending on the weed spectrum, weed density, soil type,

and environmental conditions. It is crucial to conduct small-scale trials to determine the most

effective rate for specific local conditions.

Weed Control Spectrum
Triafamone demonstrates a broad spectrum of activity against key weeds in rice production.

Table 2: Weed Species Controlled by Triafamone
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Weed Type Species Efficacy Level Reference

Grasses
Echinochloa crus-galli

(Barnyard grass)
Excellent [1]

Echinochloa colona

(Jungle rice)
Excellent [1]

Leptochloa chinensis

(Chinese sprangletop)
Good

Sedges

Cyperus difformis

(Smallflower umbrella

sedge)

Excellent

Fimbristylis miliacea

(Ricefield flatsedge)

Excellent (including

ALS-resistant

biotypes)

[5]

Broadleaf Weeds
Monochoria vaginalis

(Pickerelweed)
Good

Sphenoclea zeylanica

(Gooseweed)
Good

Tank-Mixing
To broaden the weed control spectrum and manage resistance, Triafamone can be tank-mixed

with other herbicides. However, compatibility and potential for antagonism or synergism must

be considered.

Table 3: Triafamone Tank-Mix Compatibility in Rice
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Tank-Mix
Partner

Target Weeds Compatibility
Potential
Effects

Reference

Pretilachlor

Annual grasses,

some broadleaf

weeds

Compatible
Synergistic effect

on grass control
[7]

Pendimethalin

Annual grasses

and broadleaf

weeds

Compatible

Broadened

spectrum of

control

[7]

Ethoxysulfuron
Broadleaf weeds

and sedges
Compatible

Enhanced

control of

broadleaf weeds

and sedges

[8]

Pyrazosulfuron-

ethyl

Sedges and

broadleaf weeds
Compatible

Improved control

of sedges and

broadleaf weeds

Penoxsulam

Grasses,

sedges, and

broadleaf weeds

Compatible

Broad-spectrum

post-emergence

control

[7]

Note: Always perform a jar test to confirm physical compatibility before tank-mixing products for

the first time. Follow the most restrictive label instructions of all tank-mix partners.

Experimental Protocols
Protocol 1: Assessment of Triafamone Phytotoxicity on
Rice
Objective: To evaluate the potential phytotoxicity of Triafamone on different rice varieties.

Materials:

Rice seeds of selected varieties

Pots (15 cm diameter) filled with standard potting mix
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Triafamone formulation

Calibrated sprayer

Phytotoxicity rating scale (0-10 or 0-100%)

Controlled environment chamber or greenhouse

Procedure:

Sow 5-7 pre-germinated rice seeds per pot.

Thin seedlings to 3-4 per pot at the 2-leaf stage.

At the 3-4 leaf stage, apply Triafamone at 1X, 2X, and 4X the recommended field rate.

Include an untreated control.

Maintain the pots in a controlled environment with optimal conditions for rice growth.

Visually assess phytotoxicity at 3, 7, 14, and 21 days after treatment (DAT) using a

standardized rating scale (Table 4). Symptoms to observe include stunting, chlorosis,

necrosis, and malformation.

At 28 DAT, harvest the above-ground biomass, dry in an oven at 70°C for 48 hours, and

record the dry weight.

Analyze the data statistically (e.g., ANOVA) to determine significant differences between

treatments.

Table 4: Herbicide Phytotoxicity Rating Scale
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Rating % Injury Description

0 0 No effect

1 1-10 Slight discoloration or stunting

2 11-20
Some discoloration and

stunting

3 21-30
Noticeable discoloration and

stunting

4 31-40
Significant discoloration and

stunting

5 41-50
Severe discoloration and

stunting, some necrosis

6 51-60

Severe stunting and

discoloration, significant

necrosis

7 61-70 Plant dying, severe necrosis

8 71-80 Plant mostly dead

9 81-99 Plant almost dead

10 100 Plant completely dead

Source: Adapted from various phytotoxicity assessment guidelines.

Protocol 2: Soil Residue Bioassay for Succeeding Crops
Objective: To determine the potential residual effect of Triafamone on sensitive rotational

crops.

Materials:

Soil samples from a Triafamone-treated field.

Control soil from an untreated area.
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Seeds of a sensitive indicator species (e.g., lentil, chickpea).

Pots (10 cm diameter).

Growth chamber or greenhouse.

Procedure:

Collect soil samples from the top 10 cm of the field at 0, 30, 60, and 90 days after

Triafamone application.

Air-dry the soil samples and sieve to remove large debris.

Fill pots with the treated and control soil.

Sow 5-7 seeds of the indicator species in each pot.

Place the pots in a growth chamber with controlled temperature and light conditions.

Water the pots as needed.

After 21 days, visually assess the plants for any signs of injury (stunting, chlorosis, root

malformation).

Harvest the shoots and roots, wash them carefully, and measure their length and dry weight.

Compare the growth of plants in the treated soil to those in the control soil to determine the

level of residual activity.

Visualizations
Signaling Pathway of Triafamone Action

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1683233?utm_src=pdf-body
https://www.benchchem.com/product/b1683233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Triafamone Application
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Caption: Mode of action of Triafamone leading to weed death.
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Experimental Workflow for Dose-Response Study

Start: Experimental Design

Sow Rice and Weed Seeds

Cultivate to 2-3 Leaf Stage

Apply Triafamone at Graded Doses
(0, 0.25X, 0.5X, 1X, 2X, 4X)

Incubate under Controlled Conditions

Data Collection (21 DAT):
- Weed Control Efficacy (%)

- Rice Phytotoxicity (%)
- Biomass (Dry Weight)

Statistical Analysis
(e.g., Regression Analysis)

Determine ED50 and GR50 Values

End: Conclusion
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Caption: Workflow for a Triafamone dose-response experiment.

Conclusion
Triafamone is a versatile and effective herbicide for weed management in rice. Its flexible

application window, broad weed control spectrum, and efficacy against resistant biotypes make

it a valuable tool for integrated weed management programs. For optimal results, researchers

and drug development professionals should adhere to the recommended application timings

and dosages, and consider tank-mixing to broaden the spectrum of control and manage

resistance. The provided protocols offer a standardized approach to evaluating the efficacy and

crop safety of Triafamone in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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